Cas no 90891-06-8 (ethyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate)

• Product Name: ethyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate
• CAS No: 90891-06-8
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5653954
• PubChem ID: 13517006
• Update Time: 2025-05-19

ethyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• RS-(2-Indanyl)glycine ethyl ester
• 1H-Indene-2-acetic acid, α-amino-2,3-dihydro-, ethyl ester
• ethyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate

• Inchi： 1S/C13H17NO2/c1-2-16-13(15)9-14-12-7-10-5-3-4-6-11(10)8-12/h3-6,12,14H,2,7-9H2,1H3
• InChI Key： OETYRQRYGOUTAY-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNC1CC2=C(C1)C=CC=C2

Experimental Properties

• Density: 1.128±0.06 g/cm3(Predicted)
• Boiling Point: 321.1±17.0 °C(Predicted)
• pka: 7.61±0.50(Predicted)

Additional information on ethyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate

Comprehensive Guide to Ethyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate (CAS No. 90891-06-8): Properties, Applications, and Market Insights

Ethyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate (CAS 90891-06-8) is a specialized organic compound with a unique molecular structure that combines an indene backbone with an ethyl ester and amino functional group. This pharmaceutical intermediate has garnered significant attention in recent years due to its versatile applications in drug discovery and fine chemical synthesis. Researchers and industry professionals frequently search for "ethyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate synthesis" and "90891-06-8 applications," reflecting growing interest in this compound's potential.

The compound's molecular formula C₁₃H₁₇NO₂ gives it distinct physicochemical properties, including moderate polarity and good solubility in common organic solvents. Its indene-derived structure contributes to interesting stereochemical features that make it valuable for creating chiral building blocks in medicinal chemistry. Recent publications on "indenyl amino acid derivatives" highlight the compound's relevance in developing novel therapeutic agents, particularly in neurological and cardiovascular research areas.

In pharmaceutical applications, ethyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate serves as a key precursor for various bioactive molecules. The "amino indane derivatives" class, to which this compound belongs, has shown promise in drug development pipelines. Many researchers are investigating its potential in creating "GPCR-targeting compounds" and "enzyme inhibitors," addressing current healthcare challenges like neurodegenerative diseases and metabolic disorders.

The synthesis of 90891-06-8 typically involves multi-step organic reactions starting from commercially available 2,3-dihydro-1H-indene precursors. Optimized procedures for "ethyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate preparation" have been published in several peer-reviewed journals, focusing on yield improvement and stereoselectivity control. Recent advancements in "green chemistry approaches" have also been applied to its production, reflecting the industry's shift toward sustainable manufacturing practices.

Market analysis indicates growing demand for pharmaceutical intermediates like ethyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate, particularly in Asia-Pacific regions where drug discovery activities are expanding rapidly. Suppliers are increasingly offering "high-purity 90891-06-8" to meet stringent quality requirements of pharmaceutical manufacturers. The compound's price trends and availability are frequently searched topics among procurement specialists in the fine chemicals sector.

Quality control of CAS 90891-06-8 typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. Specifications often include parameters like "chemical purity," "enantiomeric excess," and "residual solvent content" - all critical factors for pharmaceutical applications. Recent discussions in chemical forums emphasize the importance of proper "storage conditions for amino ester compounds" to maintain stability over time.

From a regulatory perspective, ethyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate is generally classified as a research chemical rather than a controlled substance. However, manufacturers and users should always consult current "chemical compliance regulations" as policies may vary by region. The compound's safety data sheet (SDS) provides essential information about handling precautions and "laboratory safety measures" when working with this material.

Future research directions for 90891-06-8 include exploring its potential in "bioconjugation chemistry" and "prodrug development." The unique structural features of this indenyl amino acid derivative make it particularly interesting for creating targeted drug delivery systems. These applications align with current trends in "precision medicine" and "personalized therapeutics," areas receiving substantial investment in the healthcare sector.

For researchers considering ethyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate for their projects, several commercial suppliers offer the compound in various quantities. Comparison of "90891-06-8 supplier options" should consider factors like batch consistency, technical support, and regulatory documentation. The compound's relatively stable shelf life under proper conditions makes it practical for both immediate use and long-term research programs.

In conclusion, CAS 90891-06-8 represents an important building block in modern medicinal chemistry with diverse applications in pharmaceutical development. Its growing presence in scientific literature and commercial catalogs reflects increasing recognition of its value. As research continues to uncover new uses for this versatile chemical intermediate, its role in advancing drug discovery and specialty chemical synthesis is likely to expand further in coming years.